Cas no 59661-30-2 (5-amino-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile)

5-amino-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile structure
59661-30-2 structure
Product Name:5-amino-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile
CAS No:59661-30-2
MF:C12H11N3
MW:197.235841989517
CID:3159181
PubChem ID:12238022
Update Time:2025-04-21

5-amino-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-amino-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile
    • 59661-30-2
    • 5-AMINO-1-(4-METHYLPHENYL)-1H-PYRROL-3-YL CYANIDE
    • 5-amino-1-(4-methylphenyl)pyrrole-3-carbonitrile
    • STK352284
    • 5-Amino-1-(p-tolyl)-1H-pyrrole-3-carbonitrile
    • SB63288
    • AKOS005168267
    • MDL: MFCD09701851
    • Inchi: 1S/C12H11N3/c1-9-2-4-11(5-3-9)15-8-10(7-13)6-12(15)14/h2-6,8H,14H2,1H3
    • InChI Key: KGYZICAUFUSSCT-UHFFFAOYSA-N
    • SMILES: N1(C=C(C#N)C=C1N)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 197.095297364Da
  • Monoisotopic Mass: 197.095297364Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 54.7Ų

5-amino-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile Pricemore >>

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